Cas no 1354940-70-7 (2-Amino-5-morpholinopyridine Hydrochloride)

• Product Name: 2-Amino-5-morpholinopyridine Hydrochloride
• CAS No: 1354940-70-7
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• MDL: MFCD21332901
• CID: 1056931
• PubChem ID: 77520361
• Update Time: 2025-10-30

2-Amino-5-morpholinopyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-morpholinopyridine Hydrochloride
• (3R)-1-benzyl-N,N-dimethylpyrrolidin-3-amine,dihydrochloride
• (R)-1-BENZYL-3-DIMETHYLAMINOPYRROLIDINE DIHYDROCHLORIDE
• CS-0334347
• 5-morpholin-4-ylpyridin-2-amine;hydrochloride
• 5-morpholinopyridin-2-amine hydrochloride
• 1354940-70-7
• SY017425
• 2-Amino-5-morpholinopyridineHydrochloride
• AC3935
• 5-(MORPHOLIN-4-YL)PYRIDIN-2-AMINE HYDROCHLORIDE
• MFCD21332901

• MDL： MFCD21332901
• Inchi： 1S/C9H13N3O.ClH/c10-9-2-1-8(7-11-9)12-3-5-13-6-4-12;/h1-2,7H,3-6H2,(H2,10,11);1H
• InChI Key： XMDVLVNMYLVNGZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(C2C=NC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 276.11600
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• PSA: 6.48000
• LogP: 3.36440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Amino-5-morpholinopyridine Hydrochloride

Introduction to 2-Amino-5-morpholinopyridine Hydrochloride (CAS No. 1354940-70-7)

2-Amino-5-morpholinopyridine Hydrochloride (CAS No. 1354940-70-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMPP-HCl, is a hydrochloride salt of 2-amino-5-morpholinopyridine, a derivative of pyridine with a morpholine substituent. The unique structural features of this molecule make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Amino-5-morpholinopyridine Hydrochloride consists of a pyridine ring with an amino group at the 2-position and a morpholine ring at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable starting material for synthetic transformations and drug discovery efforts.

In recent years, 2-Amino-5-morpholinopyridine Hydrochloride has been extensively studied for its potential as a lead compound in the development of new drugs. One of the key areas of research has been its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The morpholine moiety in this compound is known to enhance solubility and bioavailability, which are crucial factors in drug design.

Beyond its applications in SSRI synthesis, 2-Amino-5-morpholinopyridine Hydrochloride has also shown promise in the development of anti-inflammatory and anti-cancer agents. Studies have demonstrated that derivatives of this compound can exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, some derivatives have been found to have cytotoxic effects on various cancer cell lines, making them potential candidates for further investigation in oncology.

The pharmacological properties of 2-Amino-5-morpholinopyridine Hydrochloride are further enhanced by its ability to cross the blood-brain barrier (BBB). This property is particularly important for drugs targeting central nervous system (CNS) disorders, as it allows for effective delivery to the brain. Recent research has focused on optimizing the structure of this compound to improve its BBB permeability and reduce potential side effects.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-Amino-5-morpholinopyridine Hydrochloride. One common approach involves the reaction of 2-chloro-5-nitropyridine with morpholine, followed by reduction to form the amino derivative. The resulting free base can then be converted to the hydrochloride salt through treatment with hydrochloric acid. These synthetic strategies have been refined to achieve high yields and purity, making large-scale production feasible for industrial applications.

The safety profile of 2-Amino-5-morpholinopyridine Hydrochloride has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. However, as with any new chemical entity, thorough toxicological assessments are necessary before advancing to clinical trials. Current research is focused on identifying any potential adverse effects and optimizing dosing regimens to ensure patient safety.

In conclusion, 2-Amino-5-morpholinopyridine Hydrochloride (CAS No. 1354940-70-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.